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Compound Focus: Methyl 9-decenoate

CAS No.: 25601-41-6

Cat. No.: S1897233

Get Quote

Chemical Identification and Properties

The table below summarizes the core identifier and property data for Methyl 9-decenoate from the supplier

documentation and the NIST Chemistry WebBook [1] [2].

Property Type Details

CAS Number 25601-41-6 [1]

Synonyms Methyl 9-decenoate; 9-Decenoic acid, methyl ester [1]

Molecular Formula C₁₁H₂₀O₂ [1] [2]

Molecular Weight 184.28 g/mol [1] (184.2753 g/mol [2])

Lipid Number C10:1 ME [1]

Purity >98% [1]

Physical State Liquid [1]
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This information is sourced from a commercial supplier's website [1].

Item Catalog Number Price

Methyl 9-Decenoate 20-1009-9 138.00 €

Package Size 100 mg

Storage Freezer

Documentation Certificate of Analysis is available [1]

Experimental Data from Scientific Literature

A compiled data point from a scientific study is available through NIST on gas chromatography retention

indices [2].

Experiment
Column
Type

Active
Phase

Retention Index
(I)

Reference

Gas
Chromatography

Capillary CP Sil 8 CB 1316 Elmore, J.S. et al., 2002

[2]

Method Details: The analysis was performed using a 60 m column with a 0.25 mm internal diameter and a

0.25 μm film thickness. The carrier gas was Helium, with an initial temperature of 40°C held for 2 minutes,

followed by an increase of 4°C per minute to a final temperature of 280°C [2].

Experimental Workflow Diagram

Based on the available information, here is a flowchart that outlines a general characterization workflow for

this compound, which incorporates the specific gas chromatography data point from the search results.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.larodan.com/product/methyl-9-decenoate/
https://www.larodan.com/product/methyl-9-decenoate/
https://webbook.nist.gov/cgi/inchi?ID=R283068&Units=CAL&Mask=2000
https://webbook.nist.gov/cgi/inchi?ID=R283068&Units=CAL&Mask=2000
https://webbook.nist.gov/cgi/inchi?ID=R283068&Units=CAL&Mask=2000
https://www.smolecule.com/products/s1897233?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Methyl 9-Decenoate
(C10:1 ME)

Supplier Analysis
Purity >98% (Larodan)

Data: Physical State
Liquid at room temperature

Structural Confirmation
Molecular Formula: C11H20O2

Data: Molecular Weight
184.28 g/mol

Chromatographic Analysis
Gas Chromatography (GC)

Data: Retention Index (RI)
RI = 1316 on CP Sil 8 CB

End: Compound Identified

Click to download full resolution via product page

A general workflow for characterizing Methyl 9-decenoate, incorporating a specific data point from the

literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Methyl 9-decenoate lipid number C10:1 ME]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1897233#methyl-9-decenoate-lipid-

number-c10-1-me]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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